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Compound of Interest

Compound Name: (S)-Oxybutynin-d10

Cat. No.: B15600301

(S)-Oxybutynin-d10: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for (S)-Oxybutynin-d10. The information is intended to support researchers,
scientists, and drug development professionals in the safe handling and use of this compound.
Data presented is a synthesis of available information for (S)-Oxybutynin and related

Oxybutynin compounds.

Compound Identification and Properties

(S)-Oxybutynin-d10 is a deuterated form of the S-enantiomer of Oxybutynin.[1] Oxybutynin is
an anticholinergic medication used to treat overactive bladder.[2][3][4] It acts as a competitive
antagonist of acetylcholine at postganglionic muscarinic receptors, leading to the relaxation of
the bladder's smooth muscles.[3][4] While the (R)-enantiomer is a more potent anticholinergic,
the racemate is commonly used in clinical practice.[2]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of (S)-Oxybutynin.
Data for the deuterated form is not readily available and is expected to be very similar.
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Physical State Solid. Off-White to Pale Beige. [5]

Molecular Weight 357.5 g/mol (non-deuterated) [6]
Melting Point 52-54°C [5]
Boiling Point 494.4°C at 760 mmHg [5]
Flash Point 252.8°C [5]
Solubility Ch.loroform (Slightly), Ethanol 5]
(Slightly)
Vapor Pressure 1.37E-10mmHg at 25°C [5]
Density 1.097 [5]

Hazard Identification and Toxicological Data

Oxybutynin is classified as harmful if swallowed and causes serious eye irritation.[7][8] It may
also cause an allergic skin reaction and respiratory irritation.[8]

Toxicological Data

The following toxicological data is for Oxybutynin or Oxybutynin Chloride. Specific data for (S)-
Oxybutynin-d10 is not available.

Test Result Species Source

Oral LD50 460 mg/kg Rat [8][9]

Oral LD50 725 mg/kg Mouse 9]

Oral LD50 >400 mg/kg Dog [9]

Intraperitoneal LD50 223 mg/kg Rat [8]

Subcutaneous LD50 740 mg/kg Rat [8]

Oral TDLO 2 mg/kg Woman [8]
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Carcinogenicity, Mutagenicity, and Reproductive Toxicity:
e A 24-month study in rats showed no evidence of carcinogenicity.[10]
e Oxybutynin chloride showed no increase in mutagenic activity in various test systems.[10]

o Reproduction studies in mice, rats, hamsters, and rabbits showed no evidence of impaired
fertility.[10]

Handling and Storage Precautions

Proper handling and storage are crucial to ensure safety and maintain the integrity of (S)-
Oxybutynin-d10.

Personal Protective Equipment (PPE) and Handling

Personal Protective Equipment

Chemical Resistant Gloves Safety Goggles Dust Respirator

T

l Handling Procedures
Use in a well-ventilated area Avoid contact Wll]? skin, eyes, Avoid breathing dust Keep away from ignition sources
or fume hood and clothing

)
so

Click to download full resolution via product page
Handling recommendations include:
e Handle in accordance with good industrial hygiene and safety practices.[7]
e Avoid dust formation.[7][11]

» Avoid all personal contact, including inhalation.[12]
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» Wear protective clothing, gloves, safety glasses, and a dust respirator.[11][12]

e Use in a well-ventilated area. In case of insufficient ventilation, wear suitable respiratory
equipment.[11]

o Keep away from heat and sources of ignition.[11]

o Empty containers may contain residual dust and pose a fire risk. Do not cut, drill, grind, or
weld such containers.[12]

Storage
» Keep container tightly closed in a dry and well-ventilated place.[7][11]
o Store below 30°C (86°F).[11]

e Protect from moisture and humidity.[13]

» Avoid reaction with oxidizing agents.[12]

Emergency Procedures
First-Aid Measures

Do NOT induce vomiting.
Loosen tight clothing.
Seek immediate medical attention.

Move to fresh air.
If breathing is difficult, give oxygen.
Seek medical attention.

Immediately flush eyes with plenty of water
for at least 15 minutes.
Seek medical attention.

Immediately remove contaminated clothing.
Flush skin with running water and soap.

Click to download full resolution via product page
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[5]

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with
running water and soap if available.[12]

Eye Contact: Wash out immediately with fresh running water for at least 15 minutes. Ensure
complete irrigation by keeping eyelids apart.[12]

Ingestion: Do NOT induce vomiting. Loosen tight clothing. If large quantities are swallowed,
call a physician immediately.[11]

Fire-Fighting Measures

Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[11][12]

Unsuitable Extinguishing Media: Not specified.

Specific Hazards: May be combustible at high temperatures.[9][11] Products of combustion
may include carbon oxides and nitrogen oxides.[9]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[7]
[11]

Accidental Release Measures

Minor Spills:

o

Clean up spills immediately.[12]

[¢]

Avoid breathing dust and contact with skin and eyes.[12]

[e]

Wear protective clothing, gloves, safety glasses, and a dust respirator.[12]

o

Use dry clean-up procedures and avoid generating dust.[12]

o

Vacuum or sweep up the material. A vacuum cleaner should be fitted with a HEPA filter.
[12]
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o Place in a suitable container for disposal.[12]
o Major Spills:
o Alert emergency responders.[12]
o Advise personnel in the area of the hazard.[12]

o Wear breathing apparatus and protective gloves.[12]

Disposal Considerations

Dispose of this material in accordance with all applicable local, state, and federal regulations.
Do not empty into drains.[7]

Experimental Protocols

Detailed experimental protocols involving (S)-Oxybutynin-d10 should be designed and
executed in a controlled laboratory setting by qualified personnel. All procedures should adhere
to the safety precautions outlined in this guide. When developing protocols, consider the
following:

e Risk Assessment: Conduct a thorough risk assessment for each experimental step.

o Containment: Use appropriate containment measures, such as a fume hood, to minimize
exposure.

o Waste Disposal: Establish a clear protocol for the disposal of contaminated materials and
unused compounds.

This guide is intended for informational purposes only and should not be considered a
substitute for a formal safety data sheet (SDS). Always refer to the specific SDS provided by
the manufacturer for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-Oxybutynin-d10 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600301#s-oxybutynin-d10-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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